Cas no 4996-48-9 (Pentyl 2-Furancarboxylate)

• Product Name: Pentyl 2-Furancarboxylate
• CAS No: 4996-48-9
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 932971
• Update Time: 2025-05-22

Pentyl 2-Furancarboxylate Chemical and Physical Properties

Names and Identifiers

• PENTYL-2-FUROICACID
• Pentyl 2-Furancarboxylate

• Inchi： 1S/C10H14O3/c1-2-3-4-7-13-10(11)9-6-5-8-12-9/h5-6,8H,2-4,7H2,1H3
• InChI Key： BGJZMKPSRLHMME-UHFFFAOYSA-N
• SMILES： CCCCCOC(C1OC=CC=1)=O

Experimental Properties

• Density: 1.0335
• Boiling Point: 275.62°C (rough estimate)
• Refractive Index: 1.5320 (estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Pentyl 2-Furancarboxylate

Comprehensive Guide to Pentyl 2-Furancarboxylate (CAS No. 4996-48-9): Properties, Applications, and Industry Trends

Pentyl 2-Furancarboxylate (CAS No. 4996-48-9), also known as pentyl furan-2-carboxylate, is a versatile ester compound derived from furan carboxylic acid. With its unique aromatic profile and chemical stability, this compound has garnered significant attention in flavor and fragrance industries, as well as in specialty chemical applications. Its molecular structure combines a furan ring with a pentyl ester group, contributing to its distinctive organoleptic properties and solubility characteristics.

In recent years, the demand for bio-based flavoring agents and sustainable aroma chemicals has surged, driven by consumer preferences for natural ingredients. Pentyl 2-Furancarboxylate aligns with this trend, as it can be synthesized from renewable resources like biomass-derived furfural. Researchers are actively exploring its potential as a green alternative to traditional synthetic flavors, particularly in baked goods and fruit-flavored products where its caramel-like and berry-like notes are highly valued.

The compound's physicochemical properties make it suitable for diverse formulations. With a boiling point of approximately 230°C and moderate polarity, Pentyl 2-Furancarboxylate exhibits excellent compatibility with both polar and non-polar matrices. This versatility answers frequent queries from product developers regarding flavor encapsulation and emulsion stability in food and cosmetic applications. Analytical techniques like GC-MS and HPLC are commonly employed to quantify its purity, a topic frequently searched by quality control professionals.

Innovations in heterocyclic chemistry have further expanded the utility of CAS 4996-48-9. Recent patents highlight its role as an intermediate in pharmaceutical synthesis, particularly for compounds targeting selective enzyme inhibition. While not a drug itself, its furan core serves as a valuable scaffold in medicinal chemistry—a point of interest for researchers searching for furan derivatives in drug discovery. The compound's low toxicity profile, as evidenced by OECD guideline studies, enhances its appeal for such applications.

From an industrial perspective, manufacturers are optimizing production methods for Pentyl 2-Furancarboxylate to meet growing demand. Emerging catalytic esterification techniques using immobilized lipases have shown promise in reducing energy consumption—addressing the industry's focus on carbon footprint reduction. These advancements frequently appear in searches related to green chemistry metrics and process intensification.

The flavor industry specifically values this compound for its ability to enhance umami perception and flavor longevity, two trending topics in food science forums. When combined with certain pyrazines or thiazoles, Pentyl 2-Furancarboxylate demonstrates synergistic effects that mimic complex natural flavor profiles—an area of active research in flavor modulation technology. Product developers often search for such flavor enhancer combinations to create authentic tasting experiences in plant-based meat alternatives.

Regulatory compliance remains a key consideration for users of CAS 4996-48-9. The compound is generally recognized as safe (GRAS) when used appropriately, with approvals from major agencies including the FDA and EFSA. Documentation regarding its FEMA number (for flavor use) and REACH registration status are among the most requested information by compliance officers, reflecting the importance of transparent supply chain data in today's market.

Looking ahead, the application spectrum of Pentyl 2-Furancarboxylate continues to expand. In material science, its derivatization is being explored for biodegradable polymer modifications—a response to the circular economy movement. Meanwhile, advances in analytical detection methods now enable precise quantification in complex matrices, addressing quality assurance challenges that frequently appear in laboratory troubleshooting searches.

For researchers investigating structure-activity relationships in fragrance chemistry, the compound's balance between lipophilicity and hydrogen bonding capacity offers valuable insights. Its odor threshold values and vapor pressure characteristics are particularly relevant for perfumers creating long-lasting scent profiles—a niche but growing search category in cosmetic R&D circles.

As sustainability becomes paramount, life cycle assessments of Pentyl 2-Furancarboxylate production are emerging in scientific literature. These studies address pressing queries about bio-based carbon content and environmental impact metrics, positioning the compound favorably in markets prioritizing eco-conscious ingredients. Such data proves invaluable for formulators navigating clean label requirements and green formulation challenges.